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Executive Summary

The Saccharomyces cerevisiae Burl kinase, in complex with its cyclin Bur2, is an essential
cyclin-dependent kinase (CDK) crucial for the regulation of transcription elongation.
Homologous to the catalytic subunit of mammalian P-TEFb (Cdk9), Burl plays a central role in
coordinating the transcription machinery with chromatin modification. This document provides a
comprehensive technical overview of the known downstream targets of Burl, detailing the
molecular mechanisms, key experimental findings, and methodologies used to elucidate its
function. The primary substrates of Burl include the transcription elongation factor Spt5 and
components of the histone H2B ubiquitination machinery, which in turn lead to a cascade of
downstream effects on histone methylation and chromatin structure. Understanding these
pathways is critical for developing therapeutics that target transcription-related processes.

Core Signhaling Pathways of BUR1 Kinase

Burl kinase acts as a central node, integrating signals to control transcription elongation and
co-transcriptional histone modifications. Its activity is essential for cell viability. The primary
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mechanism of action is the direct phosphorylation of key protein targets involved in these
processes.

Direct Phosphorylation Targets

2.1.1 Spt5 C-Terminal Region (CTR)

Spt5, a universally conserved transcription elongation factor, is a major substrate of Burl
kinase.[1][2][3][4] Burl phosphorylates multiple serine and threonine residues within the C-
terminal repeat (CTR) domain of Spt5.[1] This phosphorylation event is a critical regulatory step
that creates a docking platform for the Polymerase-Associated Factor 1 (Pafl) complex. The
recruitment of the Pafl complex to elongating RNA Polymerase Il (Pol Il) is severely diminished
upon inhibition of Burl kinase activity or deletion of the Spt5 CTR.

2.1.2 Rad6

Burl directly phosphorylates the ubiquitin-conjugating enzyme Rad6 on serine 120. Rad6, in
partnership with the E3 ubiquitin ligase Brel, is responsible for the monoubiquitination of
histone H2B at lysine 123 (H2Bubl). Phosphorylation of Rad6 by Burl is a key activation step,
stimulating its ubiquitin-conjugating activity and promoting H2Bub1 in vivo.

2.1.3 Rpb1 (RNA Polymerase Il Large Subunit)

While Burl can phosphorylate the C-Terminal Domain (CTD) of Rpb1 in vitro, its in vivo role in
this capacity has been debated. However, evidence suggests Burl contributes to the
phosphorylation of Serine-2 (Ser2) of the CTD heptapeptide repeat early in elongation. More
recent studies have identified that Burl also phosphorylates serine and threonine residues in
the non-repetitive linker region of Rpb1, which is located just upstream of the CTD. This linker
phosphorylation helps mediate the interaction with the histone chaperone Spt6.

2.1.4 Sch9

Recent findings have identified Sch9, a kinase involved in the TORC1 signaling pathway, as a
novel substrate of Burl. Burl directly phosphorylates multiple residues in the C-terminal
region of Sch9 in vitro, linking transcriptional regulation to cell cycle progression and vacuolar
function.
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Downstream Effects and Indirect Targets

The phosphorylation events catalyzed by Burl initiate a cascade of downstream molecular
events, primarily centered on histone modifications. This "histone crosstalk” is fundamental to
regulating chromatin structure during transcription.

2.2.1 Histone H2B Monoubiquitination (H2Bub1l)

As a direct consequence of Rad6 phosphorylation, Burl activity is essential for H2Bubl. Loss
of Burl/Bur2 function leads to a dramatic reduction in global H2Bub1 levels. This modification
is a prerequisite for subsequent histone methylation events.

2.2.2 Histone H3 Methylation (H3K4me3 and H3K79me3)

H2Bubl is required for the trimethylation of histone H3 at lysine 4 (H3K4me3) by the
COMPASS complex and lysine 79 (H3K79me3) by the Dotl methyltransferase. Consequently,
Burl kinase activity is critical for establishing these activating histone marks on actively
transcribed genes. The connection is mediated through the Pafl complex, whose recruitment
depends on Burl-mediated Spt5 phosphorylation, and through direct activation of the H2Bub1l
machinery.

2.2.3 Pafl Complex Recruitment

The Pafl complex (comprising Pafl, Ctr9, Cdc73, Rtfl, and Leol) is a key platform for
recruiting chromatin-modifying enzymes to the transcription machinery. Its association with
elongating Pol Il is dependent on Burl-mediated phosphorylation of the Spt5 CTR. Loss of
Burl activity or deletion of the Spt5 CTR impairs Paflc recruitment, leading to defects in
downstream histone modifications.

Visualizations of Key Pathways and Workflows
BUR1 Kinase Signaling Cascade
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Caption: Signaling cascade of BUR1 kinase and its downstream targets.
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Experimental Workflow: Chromatin Immunoprecipitation
(ChiP)
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Caption: Standard workflow for a Chromatin Immunoprecipitation (ChlP) experiment.

Quantitative Data Summary

The following tables summarize quantitative findings from key studies on BUR1 kinase activity.

Table 1: Effect of BUR1 Pathway Mutations on Histone Modifications

H2B-K123 H3-K4 H3-K36
Genotype / Ubiquitylation Trimethylation  Trimethylation
L. . . . Reference
Condition (Relative (Relative (Relative
Level) Level) Level)
Wild-Type 100% 100% 100%
Severely Severely
bur2A Reduced
Reduced Reduced
SptbACTR Reduced Reduced Reduced
radéA Abolished Abolished Unaffected
Severely
paflA Reduced Reduced
Reduced

Table 2: In Vitro Phosphorylation of Sch9 by BUR1
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Phosphorylation
Substrate Kinase Detected Reference
(Autoradiography)

GST-N-Sch9 (aa 1-

Wild-Type BUR1 No
390)
GST-C-Sch9 (aa 391- _
Wild-Type BURL1 Yes
824)
GST-C-Sch9 (aa 391- BUR1-AC (kinase No / Strongly
824) dead) Reduced

Key Experimental Protocols
In Vitro Kinase Assay (for BUR1)

This protocol is adapted from methods used to demonstrate direct phosphorylation of
substrates like the Rpb1 CTD and Sch9.

o Immunoprecipitation of BUR1 Kinase:
o Grow yeast cells expressing epitope-tagged Burl (e.g., HA-Burl) to mid-log phase.

o Prepare whole-cell extracts by bead beating in a suitable lysis buffer (e.g., 50 mM Tris-HCI
pH 7.5, 150 mM NaCl, 0.5% Triton X-100, protease and phosphatase inhibitors).

o Clarify lysate by centrifugation.

o Incubate the supernatant with anti-HA antibody-coupled beads (e.g., Protein A/G
sepharose) for 2-4 hours at 4°C with rotation.

o Wash the beads extensively, first with lysis buffer and finally with kinase buffer (e.g., 20
mM HEPES pH 7.5, 10 mM MgClz, 1 mM DTT).

¢ Kinase Reaction:

o To the beads containing immunoprecipitated Burl-Bur2 complex, add the purified
recombinant substrate protein (e.g., GST-Spt5-CTR, GST-Sch9).
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o Prepare a reaction mix containing kinase buffer, 100 puM cold ATP, and 5-10 puCi of [y-
2P]ATP.

o Initiate the reaction by adding the ATP mix to the beads/substrate mixture.

o Incubate at 30°C for 30 minutes with gentle agitation.

e Analysis:
o Stop the reaction by adding SDS-PAGE loading buffer and boiling for 5 minutes.
o Separate the proteins by SDS-PAGE.
o Stain the gel with Coomassie Blue to visualize total protein loading.

o Dry the gel and expose it to an autoradiography film or a phosphor screen to detect
incorporated 32P. An increase in signal on the substrate band in the presence of active
kinase indicates direct phosphorylation.

Chromatin Immunoprecipitation (ChlP)

This protocol is a generalized method for analyzing protein occupancy or histone modifications
at specific genomic loci in S. cerevisiae.

e Cross-linking:
o Grow a 50 mL yeast culture to an ODsoo of ~0.8.
o Add formaldehyde to a final concentration of 1% to crosslink proteins to DNA.
o Incubate for 15-20 minutes at room temperature with gentle shaking.

o Quench the reaction by adding glycine to a final concentration of 125 mM and incubating
for 5 minutes.

o Harvest cells by centrifugation and wash with ice-cold PBS.

e Cell Lysis and Sonication:
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o Resuspend the cell pellet in lysis buffer (e.g., 50 mM HEPES-KOH pH 7.5, 140 mM NacCl,
1 mM EDTA, 1% Triton X-100, 0.1% sodium deoxycholate, plus protease inhibitors).

o Lyse cells using glass beads and a bead beater.

o Shear the chromatin by sonication to an average fragment size of 200-500 bp. Monitor
fragment size by running an aliquot on an agarose gel.

o Clarify the sonicated lysate (chromatin) by centrifugation.

e Immunoprecipitation:

o Save a small aliquot of the chromatin as "Input" control.

o Incubate the remaining chromatin overnight at 4°C with an antibody specific to the target
protein (e.g., anti-H3K4me3, anti-HA for tagged proteins).

o Add Protein A/G magnetic beads and incubate for another 2-4 hours to capture the
antibody-protein-DNA complexes.

e Washes and Elution:

o Wash the beads sequentially with low salt buffer, high salt buffer, LiCl buffer, and TE buffer
to remove non-specific binding.

o Elute the complexes from the beads using an elution buffer (e.g., 1% SDS, 0.1 M
NaHCO:3).

o Reverse Cross-linking and DNA Purification:

o Add NaCl to the eluates and the input sample and incubate at 65°C for at least 6 hours to
reverse the formaldehyde crosslinks.

o Treat with RNase A and Proteinase K to remove RNA and protein.

o Purify the DNA using silica spin columns or phenol-chloroform extraction.

e Analysis:
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o Analyze the purified DNA by quantitative PCR (gPCR) using primers for specific gene
regions (e.g., promoter, ORF, terminator) to determine enrichment relative to the input
sample.

Phos-tag™ SDS-PAGE

This technique is used to detect changes in protein phosphorylation status in whole-cell
extracts. Phosphorylated proteins are retarded in their migration.

o Gel Preparation:
o Prepare a standard polyacrylamide resolving gel solution.

o Just before adding TEMED and APS, add Phos-tag™ Acrylamide (e.g., to 50 uM) and two
molar equivalents of a divalent metal ion cofactor (e.g., MnClz or ZnClz to 100 uM).

o Mix gently and pour the gel. Allow it to polymerize completely. A standard stacking gel
without Phos-tag is poured on top.

e Sample Preparation:

o Prepare protein lysates in a buffer lacking EDTA or other metal chelators, as these will
inactivate the Phos-tag reagent.

o Add SDS sample buffer and boil.
o Electrophoresis:

o Run the gel using standard SDS-PAGE running buffer and equipment. The voltage and
run time may need to be optimized, as migration will be slower.

e Transfer and Immunoblotting:

o Before transferring, wash the gel twice for 10 minutes each in transfer buffer containing 1-
10 mM EDTA to remove the metal ions, which can interfere with antibody binding.

o Wash the gel once for 10 minutes in transfer buffer without EDTA.
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o Transfer proteins to a PVDF or nitrocellulose membrane using a standard wet-tank
transfer system.

o Proceed with standard immunoblotting using an antibody against the total protein of
interest. A ladder of bands or a slower-migrating band compared to a phosphatase-treated
control indicates phosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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